Cas no 862778-60-7 (tris-NTA)

tris-NTA structure
tris-NTA structure
Product Name:tris-NTA
CAS No:862778-60-7
MF:C43H68N8O22
MW:1049.04043292999
CID:1059346
PubChem ID:124202503
Update Time:2025-04-20

tris-NTA Chemical and Physical Properties

Names and Identifiers

    • tris-NTA
    • MS-31897
    • HY-D1288A
    • 862778-60-7
    • CS-0527046
    • DA-68357
    • (2S)-5-[11-(6-aminohexanoyl)-4,8-bis[(4S)-4-[bis(carboxymethyl)amino]-4-carboxybutanoyl]-1,4,8,11-tetrazacyclotetradec-1-yl]-2-[bis(carboxymethyl)amino]-5-oxopentanoic acid
    • Inchi: 1S/C43H68N8O22/c44-13-3-1-2-6-31(52)45-14-4-15-47(33(54)11-8-29(42(70)71)50(24-37(60)61)25-38(62)63)20-21-48(34(55)12-9-30(43(72)73)51(26-39(64)65)27-40(66)67)17-5-16-46(19-18-45)32(53)10-7-28(41(68)69)49(22-35(56)57)23-36(58)59/h28-30H,1-27,44H2,(H,56,57)(H,58,59)(H,60,61)(H,62,63)(H,64,65)(H,66,67)(H,68,69)(H,70,71)(H,72,73)/t28-,29-,30-/m0/s1
    • InChI Key: SRHQOOQNBLZULK-DTXPUJKBSA-N
    • SMILES: O=C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)N1CCN(C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)=O)CCCN(C(CCCCCN)=O)CCN(C(CC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O)=O)CCC1

Computed Properties

  • Exact Mass: 1048.44481583g/mol
  • Monoisotopic Mass: 1048.44481583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 32
  • Complexity: 1910
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -12.9
  • Topological Polar Surface Area: 453Ų

tris-NTA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
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862778-60-7 ≥98.0%
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1PlusChem
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862778-60-7 98%
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$1810.00 2024-04-21
1PlusChem
1P00GWO6-50mg
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862778-60-7 98%
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862778-60-7 98%
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$4271.00 2024-04-21
Ambeed
A1550345-1mg
2,2',2'',2''',2'''',2'''''-(((1S,1'S,1''S)-(11-(6-Aminohexanoyl)-1,4,8,11-tetraazacyclotetradecane-1,4,8-triyl)tris(1-carboxy-4-oxobutane-4,1-diyl))tris(azanetriyl))hexaacetic acid
862778-60-7 98%
1mg
$240.0 2024-08-02
Ambeed
A1550345-5mg
2,2',2'',2''',2'''',2'''''-(((1S,1'S,1''S)-(11-(6-Aminohexanoyl)-1,4,8,11-tetraazacyclotetradecane-1,4,8-triyl)tris(1-carboxy-4-oxobutane-4,1-diyl))tris(azanetriyl))hexaacetic acid
862778-60-7 98%
5mg
$134.0 2025-04-16
Ambeed
A1550345-10mg
2,2',2'',2''',2'''',2'''''-(((1S,1'S,1''S)-(11-(6-Aminohexanoyl)-1,4,8,11-tetraazacyclotetradecane-1,4,8-triyl)tris(1-carboxy-4-oxobutane-4,1-diyl))tris(azanetriyl))hexaacetic acid
862778-60-7 98%
10mg
$201.0 2025-04-16

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